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Compound of Interest

Compound Name: N-t-Boc-1-adamantylamine-d15

Cat. No.: B1151942 Get Quote

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals on N-t-Boc-1-adamantylamine-d15. This deuterated

stable isotope-labeled compound is a crucial tool in modern analytical and pharmaceutical

research, primarily utilized as an internal standard for the quantification of amantadine and

related compounds.

Core Compound Data
N-t-Boc-1-adamantylamine-d15 is a deuterated analog of N-t-Boc-1-adamantylamine. The

incorporation of fifteen deuterium atoms provides a distinct mass shift, making it an ideal

internal standard for mass spectrometry-based assays. While a specific CAS number for the

deuterated form is not consistently available, the CAS number for the unlabeled parent

compound is 151476-40-3[1][2].
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Property Value

Chemical Name N-tert-butoxycarbonyl-1-adamantylamine-d15

Synonyms

N-t-Boc-1-aminoadamantane-d15,

Tricyclo[3.3.1.13,7]dec-1-ylcarbamic Acid-d15

1,1-Dimethylethyl Ester

Molecular Formula C₁₅H₁₀D₁₅NO₂[3]

Molecular Weight ~266.46 g/mol [3]

Appearance White Solid[3]

Primary Application

Intermediate for the preparation of isotope-

labeled Amantadine; Internal standard for

quantitative analysis[3].

Storage 2-8°C Refrigerator[3]

Experimental Protocols
Synthesis of N-t-Boc-1-adamantylamine-d15
The synthesis of N-t-Boc-1-adamantylamine-d15 involves two key stages: the deuteration of

the adamantane core and the subsequent N-Boc protection of the amino group.

1. Synthesis of 1-Adamantylamine-d15: The synthesis of deuterated adamantane derivatives

can be achieved through various methods, often involving acid-catalyzed rearrangements of

polycyclic precursors in the presence of a deuterium source, such as deuterated sulfuric acid.

2. N-Boc Protection of 1-Adamantylamine-d15: The protection of the primary amine is a

standard procedure in organic synthesis. A general and efficient method involves the reaction

of the amine with di-tert-butyl dicarbonate (Boc₂O).

General Protocol for N-Boc Protection:

Materials: 1-Adamantylamine-d15, di-tert-butyl dicarbonate (Boc₂O), a suitable solvent (e.g.,

dichloromethane, methanol, or a water-acetone mixture), and a base (optional, e.g.,

triethylamine, if starting from an amine salt).
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Procedure:

Dissolve 1-Adamantylamine-d15 in the chosen solvent. If starting with an amine salt, a

preliminary free-basing step by passing the dissolved salt over a solid-supported base

may be necessary[4].

Add di-tert-butyl dicarbonate (Boc₂O) to the solution. The reaction is typically stirred at

room temperature[4][5].

The reaction progress is monitored by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS) until the starting amine is fully

consumed[5].

Upon completion, the reaction mixture is worked up to remove excess Boc₂O and

byproducts. This can involve purification using a polymer-supported trisamine resin or

standard column chromatography on silica gel[4][5].

The solvent is removed under reduced pressure to yield the N-t-Boc-1-adamantylamine-
d15 product, which is typically a white solid.

Characterization of N-t-Boc-1-adamantylamine-d15
The identity, purity, and isotopic enrichment of the synthesized compound are confirmed using

a combination of analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Used to confirm the presence of the non-deuterated protons (e.g., on the Boc

group) and to verify the absence of residual protons on the adamantane cage, thus

confirming high isotopic enrichment.

²H NMR: Directly observes the deuterium signals, providing information on the positions

and extent of deuteration[6]. This technique is particularly useful for highly deuterated

compounds where proton signals are very weak[6].

¹³C NMR: Confirms the carbon skeleton of the molecule.

Mass Spectrometry (MS):
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Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass

Spectrometry (LC-MS): These techniques are used to determine the molecular weight of

the compound, confirming the incorporation of 15 deuterium atoms. They are also crucial

for assessing the isotopic purity of the material[7].

Application as an Internal Standard in LC-MS/MS
Analysis of Amantadine
N-t-Boc-1-adamantylamine-d15 serves as a precursor to amantadine-d15, which is an ideal

stable isotope-labeled internal standard (SIL-IS) for the quantification of amantadine in

biological matrices like human plasma. The use of a SIL-IS is the gold standard in quantitative

bioanalysis as it co-elutes with the analyte and experiences similar matrix effects and ionization

suppression or enhancement, leading to high accuracy and precision[8][9].

Experimental Workflow for Amantadine Quantification:

Sample Preparation:

A known amount of the internal standard, amantadine-d15 (derived from N-t-Boc-1-
adamantylamine-d15 by deprotection), is spiked into the plasma samples, calibration

standards, and quality control samples.

Proteins are precipitated from the plasma using a solvent like acetonitrile[10].

The samples are centrifuged, and the supernatant is transferred for analysis.

LC-MS/MS Analysis:

The prepared samples are injected into an LC-MS/MS system.

Amantadine and amantadine-d15 are separated from other matrix components on a C18

analytical column using an isocratic mobile phase, for instance, a mixture of 0.1% formic

acid in water and acetonitrile[10].

The mass spectrometer is operated in the positive ion mode, and quantification is

achieved using Multiple Reaction Monitoring (MRM) or MS3. Specific precursor-to-product

ion transitions are monitored for both amantadine and amantadine-d15[10]. For example,
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for amantadine, the transition could be m/z 152.2 → 135.3 → 107.4, and for amantadine-

d15, it could be m/z 167.0 → 150.3 → 118.1[10].

Data Analysis:

The peak areas for both the analyte (amantadine) and the internal standard (amantadine-

d15) are integrated.

A calibration curve is constructed by plotting the ratio of the analyte peak area to the

internal standard peak area against the analyte concentration for the calibration standards.

The concentration of amantadine in the unknown samples is then determined from this

calibration curve.

Visualizations
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Caption: LC-MS/MS workflow for amantadine quantification.
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Caption: Synthesis and application pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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